Cas no 90226-22-5 (N,3-dimethylcyclohexan-1-amine)

N,3-dimethylcyclohexan-1-amine structure
90226-22-5 structure
Product Name:N,3-dimethylcyclohexan-1-amine
CAS No:90226-22-5
MF:C8H17N
MW:127.22728228569
MDL:MFCD09043556
CID:1083649
PubChem ID:16771259
Update Time:2025-04-20

N,3-dimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • N,3-Dimethylcyclohexanamine
    • Methyl-((1Ξ,3R)-3-Methyl-cyclohexyl)-aMine
    • N,3-dimethylcyclohexan-1-amine
    • EN300-33207
    • AKOS017278391
    • SCHEMBL84879
    • 90226-22-5
    • AKOS000127399
    • G47374
    • DB-361179
    • MDL: MFCD09043556
    • Inchi: 1S/C8H17N/c1-7-4-3-5-8(6-7)9-2/h7-9H,3-6H2,1-2H3
    • InChI Key: BQHWWDQRAMXLHH-UHFFFAOYSA-N
    • SMILES: N(C)C1CCCC(C)C1

Computed Properties

  • Exact Mass: 127.136
  • Monoisotopic Mass: 127.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 80.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12A^2
  • XLogP3: 2

Experimental Properties

  • Density: 0.842
  • Boiling Point: 157.641°C at 760 mmHg
  • Flash Point: 35.326°C
  • Refractive Index: 1.45

N,3-dimethylcyclohexan-1-amine Pricemore >>

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